Cas no 61862-72-4 (3-[methoxy(phenyl)methyl]-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-[methoxy(phenyl)methyl]-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 61862-72-4
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 1630603
• PubChem ID: 43807
• Update Time: 2025-04-21

3-[methoxy(phenyl)methyl]-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[methoxy(phenyl)methyl]-1-methyl-1H-indole-2-carboxylic acid
• 3-[methoxy(phenyl)methyl]-1-methylindole-2-carboxylic acid
• 3-(Methoxyphenylmethyl)-1-methyl-1H-indole-2-carboxylic acid
• 5-22-05-00343 (Beilstein Handbook Reference)
• BRN 0424673
• 1-Methyl-2-carboxy-3-(alpha-methoxybenzyl)indole
• 1H-INDOLE-2-CARBOXYLIC ACID, 3-(METHOXYPHENYLMETHYL)-1-METHYL-
• DTXSID00977425
• 61862-72-4

• Inchi： 1S/C18H17NO3/c1-19-14-11-7-6-10-13(14)15(16(19)18(20)21)17(22-2)12-8-4-3-5-9-12/h3-11,17H,1-2H3,(H,20,21)
• InChI Key： QNRPKBYUEZGECQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)C1=C(C(=O)O)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 295.12091
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46